Cas no 1421452-86-9 (1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide)

• Product Name: 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide
• CAS No: 1421452-86-9
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5892457
• PubChem ID: 71785224
• Update Time: 2025-10-29

1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide
• F6125-0474
• VU0532608-1
• 1-acetyl-N-ethyl-N-(m-tolyl)azetidine-3-carboxamide
• AKOS024532793
• 1421452-86-9

• Inchi： 1S/C15H20N2O2/c1-4-17(14-7-5-6-11(2)8-14)15(19)13-9-16(10-13)12(3)18/h5-8,13H,4,9-10H2,1-3H3
• InChI Key： ORAWXZMMRKVFSJ-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(N(CC)C2=CC=CC(C)=C2)=O)C1

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide

Recent Advances in the Study of 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide (CAS: 1421452-86-9)

The compound 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide (CAS: 1421452-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique azetidine-carboxamide scaffold, has demonstrated promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary data suggest that 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide exhibits selective binding affinity for certain subtypes of G-protein coupled receptors (GPCRs), which are critical in the regulation of neurological and psychiatric conditions. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding site and understand the structural determinants of its activity. These findings could pave the way for the development of novel therapeutics targeting disorders such as anxiety, depression, and chronic pain.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. In vitro and in vivo experiments have shown that 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Notably, its ability to modulate the activity of protein kinases has been a focal point, as these enzymes play a pivotal role in tumor growth and metastasis. Researchers are now working to optimize the compound's pharmacokinetic properties to enhance its efficacy and reduce off-target effects.

The synthesis of 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide has also been a subject of recent advancements. Traditional synthetic routes often involved multi-step processes with low yields, but newer methodologies leveraging catalytic asymmetric synthesis have improved both efficiency and scalability. These innovations are critical for facilitating large-scale production and enabling further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's metabolic stability and bioavailability need further optimization to ensure its suitability for therapeutic use. Additionally, comprehensive toxicology studies are required to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into clinical applications.

In conclusion, 1-acetyl-N-ethyl-N-(3-methylphenyl)azetidine-3-carboxamide (CAS: 1421452-86-9) represents a compelling candidate for further investigation in drug discovery. Its versatile pharmacological profile and the recent strides in understanding its mechanism of action highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to unlock its full therapeutic promise.